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Compound of Interest

Compound Name: DND-189

Cat. No.: B12413859

This guide provides essential safety protocols and operational procedures for handling
LysoSensor™ Green DND-189 (Catalog No. L7535), a fluorescent probe used for cellular
analysis. The product is a 1 mM solution of the LysoSensor™ dye in dimethyl sulfoxide
(DMSO). All procedures should be conducted under the assumption that the toxicological
properties of the dye itself have not been fully characterized. The primary hazards are
associated with the solvent, DMSO, which is a combustible liquid and can facilitate the
absorption of other chemicals through the skin.[1][2]

Hazard Assessment and Core Precautions

The primary risks when handling this product are related to the DMSO solvent. DMSO is a
combustible liquid and readily penetrates the skin, potentially carrying the dissolved dye and
any other contaminants with it into the body.[1][2] Therefore, preventing skin and eye contact is
of paramount importance.

Key Hazards:
e Skin Absorption: DMSO can transport solutes through the skin.[1][2]
e Eye Irritation: The solution may cause serious eye irritation.

o Combustibility: DMSO is a combustible liquid with a flashpoint of approximately 87°C
(188.6°F).[3]
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» Unknown Dye Toxicity: The LysoSensor™ Green DND-189 dye's specific toxicological
properties are not fully established. It should be handled as a potentially hazardous
chemical.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of gloves is critical due to
DMSO's ability to permeate standard lab gloves.[2]

Task Eye Protection Hand Protection Body Protection

Double-gloving with

) Butyl rubber,
Handling Stock _
) ] Chemical safety fluoroelastomer, or Fully-buttoned lab
Solution (Thawing, _ ,
) ] goggles thick (=15 mil) coat
Aliguoting)
neoprene gloves.[1][2]

[3]

Preparing Working

) o Chemical safety Butyl rubber or thick Fully-buttoned lab
Solution (Diluting in
) goggles neoprene gloves. coat
media)
o Nitrile gloves (for
Cell Staining & o ] Fully-buttoned lab
) Safety glasses incidental contact with
Imaging ] ) coat
dilute solutions only)
Chemical safety ] ]
) Heavy-duty Butyl or Chemical-resistant
Spill Cleanup goggles and face
neoprene gloves apron over lab coat

shield

Operational Plans: Handling and Storage

Storage:
o Store vials at -5°C to -30°C and protect from light.[4]

e Upon receipt, it is recommended to aliquot the 1 mM DMSO stock solution into single-use
volumes to avoid repeated freeze-thaw cycles.[5]
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o Store in a designated area for combustible liquids, away from strong oxidizing agents, acids,
and bases.[3]

Handling:
e Always handle the product inside a certified chemical fume hood.

 Allow the vial to warm completely to room temperature before opening to prevent water
condensation.

o Use only calibrated pipettes with filtered, low-retention tips to handle the DMSO stock
solution.

Experimental Protocol: Staining Live Cells

This protocol outlines the steps for staining live adherent cells with LysoSensor™ Green DND-
189.

Methodology:

» Cell Preparation: Grow adherent cells on sterile glass coverslips or in multi-well imaging
plates to the desired confluence.

» Prepare Working Solution:

o

On the day of the experiment, prepare a fresh working solution.
o Warm the required volume of cell culture medium or buffer (e.g., HBSS) to 37°C.

o Dilute the 1 mM LysoSensor™ Green DND-189 stock solution to a final working
concentration of 1-5 uM in the pre-warmed medium. Mix thoroughly by gentle inversion.

o Note: The optimal concentration may vary by cell type and experimental conditions and
should be determined empirically.

e Cell Staining:

o Remove the existing culture medium from the cells.
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o Add the pre-warmed staining solution to the cells, ensuring the entire cell monolayer is
covered.

o Incubate the cells for 30-60 minutes at 37°C, protected from light.
e Washing (Optional):

o For clearer imaging, the staining solution can be removed and replaced with fresh pre-
warmed medium or buffer.

e Imaging:

o Image the cells immediately using a fluorescence microscope equipped with a standard
FITC filter set.

o The dye has excitation/emission maxima of approximately 443/505 nm.[5]

Disposal Plan

All materials contaminated with LysoSensor™ Green DND-189 must be disposed of as
chemical hazardous waste. Do not dispose of down the drain.

Waste Stream Container Disposal Procedure

Collect all liquid waste

) containing the dye or DMSO.
Unused Stock/Working Labeled, sealed glass or
) Label as "Hazardous Waste:
Solution polyethylene waste bottle ] )
Dimethyl Sulfoxide and

Fluorescent Dye."

] Collect all solid waste that has
) Labeled, double-lined ) )
Contaminated Consumables come into contact with the
] ) hazardous waste bag or ]
(Pipette tips, tubes, gloves) ) product. Seal the container
container _
when not in use.

Arrange for pickup through your institution's Environmental Health & Safety (EHS) department.

Emergency Procedures: Spill and Exposure Plan
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Small Spill (in a fume hood):
» Restrict access to the area.
o Absorb the spill with an inert material (e.g., vermiculite, sand, or spill pads).

o Collect the absorbent material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

o Decontaminate the area with soap and water.

Large Spill (outside a fume hood):

» Evacuate the immediate area and alert others.

« |f safe to do so, increase ventilation and remove ignition sources.

o Contact your institution's EHS or emergency response team immediately.
Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[6]

o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[6]

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

Visualizations
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Caption: Experimental workflow for LysoSensor™ Green DND-189.
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Caption: Logical workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. support.al.umces.edu [support.al.umces.edu]
e 3. uwaterloo.ca [uwaterloo.ca]

e 4. LysoSensor™ Green DND-189 - Special Packaging 20 x 50 pL | Buy Online | Invitrogen™
[thermofisher.com]

e 5. LysoSensor™ Green DND-189, Lysosome Green Fluorescent Probe - Amerigo Scientific
[amerigoscientific.com]

e 6. depts.washington.edu [depts.washington.edu]

 To cite this document: BenchChem. [Essential Safety and Handling Guide for LysoSensor™
Green DND-189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413859#personal-protective-equipment-for-
handling-dnd-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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